Cas no 51991-28-7 (1-bromo-4-(2,2-dimethylpropyl)benzene)

1-bromo-4-(2,2-dimethylpropyl)benzene structure
51991-28-7 structure
Product Name:1-bromo-4-(2,2-dimethylpropyl)benzene
CAS No:51991-28-7
MF:C11H15Br
MW:227.140802621841
MDL:MFCD09966045
CID:360920
PubChem ID:11959054
Update Time:2025-04-19

1-bromo-4-(2,2-dimethylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-(2,2-dimethylpropyl)-
    • 1-bromo-4-(2,2-dimethylpropyl)benzene
    • DTXSID20474769
    • SCHEMBL799906
    • EN300-215686
    • Z1681356955
    • BCA99128
    • 51991-28-7
    • 1-bromo-4-neopentylbenzene
    • DB-390889
    • MDL: MFCD09966045
    • Inchi: 1S/C11H15Br/c1-11(2,3)8-9-4-6-10(12)7-5-9/h4-7H,8H2,1-3H3
    • InChI Key: WTZCNAALDORGPB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC(C)(C)C

Computed Properties

  • Exact Mass: 226.03575
  • Monoisotopic Mass: 226.03571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1-bromo-4-(2,2-dimethylpropyl)benzene Pricemore >>

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